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Compound of Interest

Compound Name: 2-Iodobenzyl bromide

Cat. No.: B1589116 Get Quote

A Technical Guide to the Physical Properties of
2-Iodobenzyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 2-
Iodobenzyl bromide (α-Bromo-2-iodotoluene), a crucial reagent in organic synthesis and drug

discovery. A thorough understanding of its physical characteristics is essential for its proper

handling, storage, and application in experimental settings.

Core Physical Properties
2-Iodobenzyl bromide is a solid at room temperature, appearing as a white to yellow or

orange powder or crystal. Its key physical properties are summarized in the table below.
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Physical Property Value Conditions

Melting Point 54-60 °C (lit.)[1]

52.0 to 58.0 °C

55 °C (reference)

42-49 °C (after crystallization)

Boiling Point 125 °C at 4 mmHg[2]

85-92 °C at 0.5 mmHg

Flash Point >110 °C closed cup

Molecular Weight 296.93 g/mol [3]

Molecular Formula C₇H₆BrI [3]

Experimental Protocols
While specific experimental determinations for the physical properties of 2-Iodobenzyl
bromide are not extensively detailed in the literature, standard laboratory procedures are

employed.

Melting Point Determination:

The melting point of a crystalline solid such as 2-Iodobenzyl bromide is typically determined

using a capillary melting point apparatus. A small, powdered sample of the compound is

packed into a thin-walled capillary tube, which is then placed in the heating block of the

apparatus. The temperature is gradually increased, and the range from which the substance

first begins to melt until it becomes completely liquid is recorded as the melting point range.

The varied reported melting points for 2-Iodobenzyl bromide may be attributed to differences

in sample purity.

Boiling Point Determination under Reduced Pressure:

Given that 2-Iodobenzyl bromide has a relatively high boiling point at atmospheric pressure,

which can lead to decomposition, its boiling point is typically determined under reduced
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pressure (vacuum distillation). The compound is heated in a distillation apparatus connected to

a vacuum pump. A manometer is used to measure the pressure within the system. The

temperature at which the liquid boils and its vapor is in equilibrium with the liquid at a given

reduced pressure is recorded as the boiling point.

Synthesis Workflow
The synthesis of 2-Iodobenzyl bromide can be achieved through various routes. One

common method involves the bromination of 2-iodotoluene. The following diagram illustrates a

generalized workflow for such a synthesis.
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Caption: A generalized workflow for the synthesis of 2-Iodobenzyl bromide from 2-

iodotoluene.

This technical guide provides essential information on the physical properties and a

representative synthesis workflow for 2-Iodobenzyl bromide, which should prove valuable for

researchers and professionals in the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Iodobenzyl bromide | 40400-13-3 [chemicalbook.com]

2. 2-Iodobenzyl bromide | 40400-13-3 [amp.chemicalbook.com]

3. 2-Iodobenzyl Bromide | C7H6BrI | CID 11426472 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical properties like melting and boiling point of 2-
Iodobenzyl bromide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589116#physical-properties-like-melting-and-
boiling-point-of-2-iodobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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